![molecular formula C17H18N2O2S B5849615 N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-ethoxyphenyl)acetamide](/img/structure/B5849615.png)
N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-ethoxyphenyl)acetamide
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Overview
Description
N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-ethoxyphenyl)acetamide, also known as CTET, is a thienylacetamide derivative that has been studied for its potential therapeutic applications. This compound has been shown to possess anti-inflammatory, analgesic, and anticonvulsant properties.
Scientific Research Applications
N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-ethoxyphenyl)acetamide has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to possess anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. This compound has also been studied for its analgesic properties, which make it a potential candidate for the treatment of chronic pain. Additionally, this compound has been shown to possess anticonvulsant properties, which make it a potential candidate for the treatment of epilepsy.
Mechanism of Action
The exact mechanism of action for N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-ethoxyphenyl)acetamide is not fully understood. However, it has been proposed that this compound may exert its therapeutic effects by modulating the activity of certain neurotransmitters in the brain, such as gamma-aminobutyric acid (GABA) and glutamate. This compound has been shown to enhance GABAergic neurotransmission, which may contribute to its anticonvulsant and analgesic properties. Additionally, this compound has been shown to inhibit the activity of certain enzymes involved in the inflammatory response, which may contribute to its anti-inflammatory properties.
Biochemical and Physiological Effects:
This compound has been shown to possess a variety of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), which are involved in the inflammatory response. This compound has also been shown to increase the activity of certain antioxidant enzymes, such as superoxide dismutase (SOD) and catalase, which may contribute to its neuroprotective effects. Additionally, this compound has been shown to modulate the activity of certain ion channels in the brain, such as voltage-gated sodium channels, which may contribute to its anticonvulsant properties.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-ethoxyphenyl)acetamide in lab experiments is its broad range of potential therapeutic applications. This compound has been shown to possess anti-inflammatory, analgesic, and anticonvulsant properties, which make it a potential candidate for the treatment of various diseases. Additionally, this compound has been shown to have relatively low toxicity, which makes it a safer alternative to other compounds with similar therapeutic properties. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-ethoxyphenyl)acetamide. One area of interest is the development of more efficient synthesis methods for this compound, which may improve its availability for research and clinical use. Additionally, further research is needed to fully elucidate the mechanism of action for this compound, which may provide insights into its therapeutic potential. Further studies are also needed to investigate the potential use of this compound in the treatment of other diseases, such as neurodegenerative disorders and cancer. Finally, more research is needed to investigate the safety and efficacy of this compound in human clinical trials.
Synthesis Methods
The synthesis method for N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-ethoxyphenyl)acetamide involves the reaction of 3-cyano-4,5-dimethyl-2-thiophene carboxylic acid with 4-ethoxyphenylacetic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting intermediate is then treated with N,N-dimethylformamide dimethyl acetal to yield the final product.
Properties
IUPAC Name |
N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-ethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O2S/c1-4-21-14-7-5-13(6-8-14)9-16(20)19-17-15(10-18)11(2)12(3)22-17/h5-8H,4,9H2,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVFDNMJKEVMYDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)NC2=C(C(=C(S2)C)C)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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